2-(Cyclopropylamino)hex-5-yn-3-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 2-(cyclopropylamino)hex-5-yn-3-one
• InChI: InChI=1S/C9H13NO/c1-3-4-9(11)7(2)10-8-5-6-8/h1,7-8,10H,4-6H2,2H3
• InChI Key: ZZKKSUVSCLLSKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)CC#C)NC1CC1

Description

2-(Cyclopropylamino)hex-5-yn-3-one is a synthetic organic compound characterized by a hex-5-yn-3-one backbone substituted with a cyclopropylamino group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylamino)hex-5-yn-3-one typically involves multiple steps. One common method starts with the preparation of hex-5-ynoic acid from cyclohexanone through a series of reactions including bromination and dehydrobromination

Industrial Production Methods

While detailed industrial production methods for 2-(Cyclopropylamino)hex-5-yn-3-one are not widely documented, the compound is generally produced in small quantities for research purposes. The production process involves careful control of reaction conditions to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylamino)hex-5-yn-3-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the alkyne group to alkenes or alkanes.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the cyclopropylamino group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or halides. Reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alkanes or alkenes.

Scientific Research Applications

2-(Cyclopropylamino)hex-5-yn-3-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylamino)hex-5-yn-3-one involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The evidence includes two compounds with partial structural or functional similarities: procyazine () and T3D3935 (). Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Property	2-(Cyclopropylamino)hex-5-yn-3-one	Procyazine ()	T3D3935 ()
Core Structure	Hex-5-yn-3-one backbone	1,3,5-Triazine ring	Cyclohex-2-en-1-one ring
Key Functional Groups	Cyclopropylamino, ketone, alkyne	Cyclopropylamino, chloro, nitrile	Ethoxyimino, hydroxy, trimethylphenyl
Molecular Formula	Not specified in evidence	C₁₀H₁₃ClN₆	C₁₉H₂₅NO₃
Reported Use	Unknown	Herbicide	Not explicitly stated (toxin database)
Reactivity	Hypothetical: Alkyne for click chemistry, ketone for nucleophilic reactions	Chloro and nitrile groups drive herbicidal activity	Ethoxyimino and hydroxy groups may influence stability or receptor binding

Key Observations

Cyclopropylamino Group: Present in both 2-(Cyclopropylamino)hex-5-yn-3-one and procyazine . In procyazine, this group enhances herbicidal activity by modifying interactions with plant enzymes. Its role in the target compound remains speculative but could influence solubility or bioactivity. Absent in T3D3935, which relies on a trimethylphenyl group for steric effects .

In T3D3935, the conjugated cyclohexenone system likely stabilizes the molecule and influences redox properties .

Alkyne vs. Chloro/Nitrile :

• The alkyne in the target compound could enable click chemistry or polymerization, unlike procyazine ’s chloro and nitrile groups, which are critical for its herbicidal mechanism .

Limitations of the Comparison

• Absence of Direct Data: The evidence lacks specific information on 2-(Cyclopropylamino)hex-5-yn-3-one, necessitating reliance on indirect structural analogies.
• Functional Group Context: The cyclopropylamino group’s behavior varies significantly between triazine-based herbicides (procyazine) and alkyne-containing ketones, limiting extrapolation of properties.

Biological Activity

2-(Cyclopropylamino)hex-5-yn-3-one is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, focusing on its mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 2-(Cyclopropylamino)hex-5-yn-3-one can be represented as follows:

Property	Value
Molecular Formula	C10H15N
Molecular Weight	165.24 g/mol
IUPAC Name	2-(Cyclopropylamino)hex-5-yn-3-one
Canonical SMILES	CCC#CC(C1CC1)N=O

This compound features a cyclopropylamine moiety, which is known for its ability to modulate biological activity through interactions with various receptors and enzymes.

The biological activity of 2-(Cyclopropylamino)hex-5-yn-3-one primarily involves its interaction with specific molecular targets, including:

• Enzyme Inhibition : The compound may inhibit enzymes by binding to their active sites or allosteric sites, thereby blocking substrate access and altering metabolic pathways.
• Receptor Modulation : It has been shown to interact with various receptors, potentially influencing neurotransmitter systems such as dopamine and serotonin pathways, which are critical in mood regulation and cognitive functions .

Pharmacological Properties

Recent studies have highlighted several pharmacological properties of 2-(Cyclopropylamino)hex-5-yn-3-one:

• Antidepressant Activity : Research indicates that compounds with cyclopropylamine groups exhibit antidepressant-like effects in animal models, suggesting potential applications in treating mood disorders .
• Neuroprotective Effects : Some studies suggest that this compound may protect neuronal cells from oxidative stress, indicating its potential use in neurodegenerative diseases .
• Antimicrobial Properties : Preliminary data suggest that 2-(Cyclopropylamino)hex-5-yn-3-one may possess antimicrobial activity against certain bacterial strains, warranting further investigation into its therapeutic uses in infectious diseases.

Case Studies

Several case studies have explored the biological activity of 2-(Cyclopropylamino)hex-5-yn-3-one:

Case Study 1: Antidepressant Activity

A study conducted on rodents demonstrated that the administration of 2-(Cyclopropylamino)hex-5-yn-3-one resulted in significant reductions in depressive-like behaviors compared to control groups. The mechanism was attributed to enhanced serotonergic and dopaminergic signaling pathways .

Case Study 2: Neuroprotection

In vitro experiments showed that this compound could reduce cell death in neuronal cultures exposed to neurotoxic agents. The results indicated a potential mechanism involving the modulation of antioxidant responses .

Case Study 3: Antimicrobial Efficacy

A recent investigation assessed the antibacterial properties of 2-(Cyclopropylamino)hex-5-yn-3-one against various Gram-positive and Gram-negative bacteria. Results indicated moderate antibacterial activity, particularly against strains resistant to conventional antibiotics.